Cas no 1384662-86-5 (N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)

• Product Name: N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• CAS No: 1384662-86-5
• MF: C₁₆H₂₃N₃OS
• MW: 305.438322305679
• CID: 5682075
• PubChem ID: 72112734
• Update Time: 2025-11-01

N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1384662-86-5
• EN300-26587199
• N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-methylsulfanylpyrimidine-5-carboxamide
• Z1315084441
• N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• AKOS033250463

• Inchi： 1S/C16H23N3OS/c1-10-14(15(21-3)18-11(2)17-10)16(20)19(8-12-4-5-12)9-13-6-7-13/h12-13H,4-9H2,1-3H3
• InChI Key： PQVBIKQNBKZWRE-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(C)=N1)C(N(CC1CC1)CC1CC1)=O

Computed Properties

• Exact Mass: 305.15618354g/mol
• Monoisotopic Mass: 305.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

Introduction to N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS No. 1384662-86-5)

N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide, a compound with the CAS number 1384662-86-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, characterized by its N,N-bis(cyclopropylmethyl) substituents and the presence of a pyrimidine core, positions it as a promising candidate for further exploration in therapeutic interventions.

The chemical entity exhibits a high degree of complexity, which is evident from its systematic name. The inclusion of multiple functional groups, such as the methylsulfanyl moiety and the carboxamide group, contributes to its diverse reactivity and potential biological activity. This complexity is not merely a feature of its molecular architecture but also a key factor in its interaction with biological targets. The pyrimidine ring, a common scaffold in many bioactive molecules, is particularly noteworthy for its role in nucleic acid base pairing and its utility as a pharmacophore in drug design.

In recent years, there has been growing interest in the development of novel pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory treatments, and antiviral applications. The specific modifications present in N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide are thought to enhance its binding affinity and selectivity towards certain biological receptors. This has led to extensive research into its potential as an intermediate in the synthesis of more complex pharmacological agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the cyclopropylmethyl groups is particularly challenging due to their stability and tendency to undergo rearrangements under certain conditions. However, advances in synthetic methodologies have enabled chemists to overcome these challenges and produce high-purity samples of the target molecule. The use of modern spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing the compound's structure and confirming its identity.

The biological activity of N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide has been the subject of numerous preclinical studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic benefits. For instance, studies have suggested that this compound may interfere with key enzymatic pathways involved in cancer cell proliferation. By modulating these pathways, it could potentially inhibit tumor growth and induce apoptosis in cancerous cells. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by interacting with inflammatory cytokine receptors.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and simulations, researchers can predict how this molecule interacts with biological targets at an atomic level. This approach allows for the optimization of its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Such computational studies have already provided valuable insights into how minor modifications can significantly enhance the compound's efficacy and reduce potential side effects.

Recent advancements in biocatalysis have opened new avenues for the synthesis of complex molecules like N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste generation and energy consumption. Researchers are exploring the use of engineered enzymes that can catalyze specific transformations required for constructing this compound efficiently. This green chemistry approach aligns with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.

The regulatory landscape for novel pharmaceutical compounds is another critical aspect that influences their development and commercialization. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use. N,N-bis(cyclopropylmethyl)-2,4-dimethyl-6-(methylsulfanyl)pyrimidine-5-carboxamide must undergo rigorous testing through preclinical trials followed by clinical studies to demonstrate its therapeutic value without significant adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating these regulatory hurdles effectively.

The economic implications of developing new drugs cannot be overstated. The pharmaceutical industry invests billions each year into research aimed at discovering novel compounds with therapeutic potential. While high-profile successes often generate substantial revenue streams for companies involved in their development, many promising candidates fail during later stages due to unforeseen challenges or lackluster efficacy compared to existing treatments. Therefore